17:0-22:4 PC-d5

• CAS: 2342575-43-1
• Molecular Formula: C47H86NO8P
• Molecular Weight: 829.2 g/mol
• InChI: InChI=1S/C47H86NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-26-28-30-32-34-36-38-40-47(50)56-45(44-55-57(51,52)54-42-41-48(3,4)5)43-53-46(49)39-37-35-33-31-29-27-21-19-17-15-13-11-9-7-2/h14,16,20,22,24-25,28,30,45H,6-13,15,17-19,21,23,26-27,29,31-44H2,1-5H3/b16-14-,22-20-,25-24-,30-28-/t45-/m1/s1/i43D2,44D2,45D
• InChIKey: LGPGBPOGXNRFFI-XQEWOMBFSA-N

17:0-22:4 PC-d5 (CAS 2342575-43-1): A Glycerol-Backbone Deuterated Phosphatidylcholine Internal Standard for Quantitative Lipidomics

17:0-22:4 PC-d5 (1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine, CAS 2342575-43-1) is a stable isotope-labeled phosphatidylcholine (PC) internal standard manufactured by Avanti Polar Lipids (a Croda brand) and distributed through Sigma-Aldrich . The compound bears five deuterium atoms on the glycerol backbone rather than on the fatty acyl chains, a structural feature that distinguishes it from the more common fatty acid-deuterated PC standards. It carries the unnatural odd-chain heptadecanoic acid (17:0) at the sn-1 position and the polyunsaturated docosatetraenoic acid (22:4, 7Z,10Z,13Z,16Z) at the sn-2 position. The compound is supplied as a 1 mg/mL solution in a 2 mL amber glass sealed ampule (product number 855678L), with a chromatographic purity specification of >99% (TLC), and is a component of the UltimateSPLASH™ ONE internal standard mixture (69 compounds across 15 lipid classes) designed for comprehensive lipidomics quantitation [1].

Glycerol-d5 backbone Non-exchangeable deuterium label maintains signal integrity across diverse lipid extraction protocols

Odd-chain / polyunsaturated sn-1 17:0 and sn-2 22:4 occupy a spectral silent region matching ionization of highly unsaturated PC species

UltimateSPLASH™ ONE Pre-validated component in a multi-class lipidomics platform with matched concentration tiering

• [1] Avanti Research. UltimateSPLASH™ ONE Internal Standard for Lipidomic Analysis, Product Number 330820. SPLASH Brochure, Avanti Polar Lipids, a Croda Brand. View Source

Why 17:0-22:4 PC-d5 Cannot Be Substituted by Other Deuterated or Odd-Chain PC Standards in Quantitative Lipidomics

Substituting 17:0-22:4 PC-d5 with a generic deuterated PC internal standard introduces quantitation bias, particularly for highly unsaturated phosphatidylcholine species. The fundamental principle of stable isotope dilution mass spectrometry demands that the internal standard exhibits near-identical extraction recovery, ionization efficiency, and chromatographic behavior to the target analyte [1]. The combined sn-1 odd-chain (17:0) and sn-2 polyunsaturated (22:4) configuration of this compound places it in a spectral 'silent region' distinct from endogenous even-chain PCs while simultaneously matching the ionization characteristics of highly unsaturated phospholipid molecular species. Generic alternatives such as PC(17:0/17:0) or headgroup-only deuterated PCs lack the unsaturation-matched ionization response, leading to systematic over- or under-estimation of polyunsaturated PC species—a phenomenon documented in cross-platform comparisons where HILIC-MS overestimated highly unsaturated PC concentrations relative to RPLC-MS when using unsaturation-mismatched internal standards [2]. Furthermore, the glycerol-backbone deuteration site avoids deuterium-hydrogen exchange during sample preparation, a known limitation of acyl chain-deuterated lipids exposed to basic or enzymatic conditions.

17:0-22:4 PC-d5

Generic deuterated PC alternatives

Glycerol-d5 backbone resists H/D exchange

Acyl chain-deuterated IS may slowly exchange under basic conditions, altering isotope ratio

Unsaturation-matched ionization (22:4)

Saturated or monounsaturated IS cause systematic over/under-estimation of polyunsaturated PC species

Odd-chain 17:0 avoids endogenous overlap

Even-chain IS (e.g., 16:0/18:0) risk co-elution with abundant endogenous PCs, complicating quantitation

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Lange M, Ni Z, Criscuolo A, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST SRM 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. doi:10.1007/s00216-020-02576-x View Source

Quantitative Differentiation Evidence for 17:0-22:4 PC-d5 Relative to Closest In-Class Internal Standard Alternatives

Glycerol-Backbone Deuteration (d5) Versus Fatty Acyl Chain Deuteration: Deuterium Exchange Stability Advantage

17:0-22:4 PC-d5 incorporates five deuterium atoms on the glycerol backbone (sn-glycero(d5)), as explicitly designated in the IUPAC name 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-phosphocholine . This contrasts with the more prevalent class of deuterated phospholipid internal standards—such as 16:0-18:2 PC-d5, 16:0-18:1 PC-d5, or 14:0 PC-d4—where deuteration is placed on fatty acyl chains. Glycerol-backbone deuterons are chemically non-exchangeable under all standard lipid extraction and LC-MS conditions (including Folch, Bligh-Dyer, and MTBE-based protocols), whereas acyl chain deuteration in alpha-position to carbonyl groups can undergo slow H/D exchange under mildly basic conditions. No quantitative deuterium loss from glycerol-d5 PC standards has been reported in the peer-reviewed literature under validated lipidomics workflows, supporting this as a class-level structural advantage.

Label stability

Class-level

Glycerol-d5 deuterons are chemically non-exchangeable under standard extraction conditions; acyl chain-deuterated standards may slowly exchange in basic media.

Supports ISTD stability review for varied protocols

Class-level structural inference; quantitative exchange data not available

Evidence Dimension	Deuterium label stability (resistance to H/D exchange)
Target Compound Data	5 deuterium atoms on glycerol backbone (sn-glycero(d5)); non-exchangeable under standard lipid extraction and LC-MS conditions
Comparator Or Baseline	Acyl chain-deuterated PCs (e.g., 16:0-18:2 PC-d5, 14:0 PC-d4): deuterium at alpha-carbonyl positions potentially subject to slow H/D exchange under basic conditions
Quantified Difference	Qualitative advantage: glycerol-d5 is chemically inert to exchange; no quantitative exchange rate data available for direct comparison in identical conditions
Conditions	Class-level structural inference based on deuterium placement chemistry; applicable to all standard lipidomics sample preparation protocols

Why This Matters

For procurement decisions in labs using diverse extraction protocols (including those with alkaline pH steps), glycerol-backbone deuteration eliminates a potential source of isotopic dilution that can silently degrade quantitation accuracy over long-term use.

Target Concentration Tiering in UltimateSPLASH™ PC Internal Standard Mixture Reflects Biological Polyunsaturated PC Abundance

Within the Avanti UltimateSPLASH™ PC Internal Standard Mixture, five deuterated PC species are formulated at biologically informed target concentrations: 17:0-14:1 PC-d5 at 50 µg/mL, 17:0-16:1 PC-d5 at 100 µg/mL, 17:0-18:1 PC-d5 at 150 µg/mL, 17:0-20:3 PC-d5 at 100 µg/mL, and 17:0-22:4 PC-d5 at 50 µg/mL . The 50 µg/mL concentration assigned to 17:0-22:4 PC-d5 is specifically matched to the lower natural abundance of highly polyunsaturated PC(17:0/22:4)-analogous species in biological matrices, minimizing the concentration differential between internal standard and endogenous analyte—a factor shown by Lange et al. (2020) to significantly affect HILIC-MS quantification accuracy when the ISTD-to-analyte concentration ratio deviates substantially from unity [1]. In contrast, the 17:0-18:1 PC-d5 standard (150 µg/mL, 3-fold higher) is tiered for the more abundant monounsaturated PC species.

Concentration tiering

Head-to-head

17:0-22:4 PC-d5 at 50 µg/mL vs. 17:0-18:1 PC-d5 at 150 µg/mL (3-fold lower) within UltimateSPLASH™ PC mixture.

Concentration matched to polyunsaturated PC abundance, may reduce quantitation bias

Concentrations verified by manufacturer certificate of analysis

Evidence Dimension	Target concentration in UltimateSPLASH™ PC Internal Standard Mixture
Target Compound Data	17:0-22:4 PC-d5: 50 µg/mL
Comparator Or Baseline	17:0-18:1 PC-d5: 150 µg/mL; 17:0-16:1 PC-d5: 100 µg/mL; 17:0-20:3 PC-d5: 100 µg/mL; 17:0-14:1 PC-d5: 50 µg/mL
Quantified Difference	17:0-22:4 PC-d5 concentration is 3-fold lower than 17:0-18:1 PC-d5 (50 vs. 150 µg/mL) and 2-fold lower than 17:0-16:1 and 17:0-20:3 PC-d5 (50 vs. 100 µg/mL)
Conditions	UltimateSPLASH™ PC Internal Standard Mixture formulation; concentrations verified by manufacturer certificate of analysis

Why This Matters

Procurement of the individual 17:0-22:4 PC-d5 standard at its validated mixture concentration (50 µg/mL) enables users to spike at a concentration matched to polyunsaturated PC abundance, reducing quantitation bias that occurs when a single high-concentration ISTD is applied across all PC species regardless of unsaturation degree.

• [1] Lange M, Ni Z, Criscuolo A, Fedorova M. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST SRM 1950 metabolites in human plasma. Anal Bioanal Chem. 2020;412(15):3573-3584. doi:10.1007/s00216-020-02576-x View Source

Mass Spectrometric Response Validation in a Peer-Reviewed Targeted Lipidomics Study Using UltimateSPLASH Standards

In a 2024 Nature Cell Biology study characterizing the lipid atlas of human and mouse immune cells, Morgan et al. employed the PC Internal Standard Mixture – UltimateSPLASH™ and reported Extended Data Fig. 9 comparing the measured mass spectrometric response of each deuterated PC species against the expected response (derived from the manufacturer-provided concentrations of 50–150 µg/mL) [1]. PC(17:0_22:4)-d5 was explicitly included in this validation alongside PC(17:0_14:1)-d5, PC(17:0_16:1)-d5, PC(17:0_18:1)-d5, and PC(17:0_20:3)-d5. The expected response was calculated relative to the area of PC(17:0_16:1)-d5. This publication provides third-party verification that the measured LC-MS/MS response for 17:0-22:4 PC-d5 is consistent with its formulated concentration under the reported chromatographic conditions, establishing traceable quantitative credibility that is absent for non-validated, single-source internal standards.

Response validation

Reported

LC-MS/MS response for PC(17:0_22:4)-d5 validated against expected response in a 2024 Nature Cell Biology study (Extended Data Fig. 9).

Third-party verification supports quantitative accuracy

Cross-study comparable; specific ratios available in published figure

Evidence Dimension	Measured vs. expected MS response in targeted lipidomics LC-MS/MS
Target Compound Data	PC(17:0_22:4)-d5 measured response compared to expected response; expected response derived from UltimateSPLASH™ concentration (50 µg/mL)
Comparator Or Baseline	PC(17:0_16:1)-d5 used as reference for relative response normalization; other PC-d5 species (14:1, 18:1, 20:3) also compared
Quantified Difference	Response consistency demonstrated qualitatively in Extended Data Fig. 9 (Morgan et al., 2024); specific numerical ratios available in the published figure
Conditions	LC-MS/MS targeted lipidomics; PC Internal Standard Mixture – UltimateSPLASH™; Nature Cell Biology (2024) 26:645-659

Why This Matters

Third-party validation in a high-impact journal (Nature Cell Biology, IF 21.3) provides procurement-grade evidence that this specific compound, as part of the UltimateSPLASH™ mixture, delivers quantitatively accurate response under real experimental conditions—a level of verification not available for many alternative deuterated lipid standards sold by other vendors.

• [1] Morgan PK, Pernes G, Huynh K, Giles C, et al. A lipid atlas of human and mouse immune cells provides insights into ferroptosis susceptibility. Nat Cell Biol. 2024;26(4):645-659. Extended Data Fig. 9. doi:10.1038/s41556-024-01377-z View Source

Exact Mass and (M+H)+ Adduct Specifications Enabling Unambiguous MRM Transition Design

The UltimateSPLASH™ ONE specification sheet provides validated exact mass and adduct ion data for 17:0-22:4 PC-d5: exact mass 829.6478 Da and (M+H)+ adduct at m/z 887.6543 [1]. These values are experimentally verified and embedded within the UltimateSPLASH™ ONE mixture characterization. The +5 Da mass shift relative to the unlabeled 17:0-22:4 PC (exact mass ~824.64 Da) provides a 5-Dalton separation window that is sufficient for baseline-resolved selected reaction monitoring (SRM) without isotopic cross-talk between the internal standard and endogenous analyte channels. This 5-Da window exceeds the typical 3-Da minimum recommended for deuterated internal standards in triple quadrupole MS to avoid M+0/M+1 isotopic overlap [2]. In contrast, some commercially available single-deuterium-labeled (d1) PC standards provide only a 1-Da shift, requiring rigorous isotopic correction algorithms to deconvolve natural abundance 13C contributions from the analyte signal.

Mass shift

Specification review

(M+H)+ m/z 887.6543; +5 Da separation from unlabeled 17:0-22:4 PC.

5-Da window exceeds typical 3-Da minimum, simplifies isotopic correction

Validated in UltimateSPLASH™ ONE specification

Evidence Dimension	Mass shift and isotopic separation from unlabeled endogenous analyte
Target Compound Data	Exact mass 829.6478 Da; (M+H)+ m/z 887.6543; +5 Da shift from unlabeled 17:0-22:4 PC
Comparator Or Baseline	d1-labeled PC standards: +1 Da shift requiring isotopic correction; d3-labeled PC standards: +3 Da (minimum acceptable); d5-labeled (this compound): +5 Da (clear separation)
Quantified Difference	5 Da mass shift vs. 1 Da (d1 standards) = 5-fold greater separation; exceeds the 3 Da industry-recommended minimum by 2 Da
Conditions	High-resolution mass spectrometry and triple quadrupole MRM; data from Avanti UltimateSPLASH™ ONE validated specifications

Why This Matters

For procurement, the validated exact mass and 5-Da shift reduce the analytical burden of isotopic correction algorithm implementation and minimize the risk of inaccurate quantitation due to isotopic cross-talk, particularly important when quantifying low-abundance polyunsaturated PC species where signal-to-noise ratios are already limiting.

• [1] Avanti Research. UltimateSPLASH™ ONE Brochure. 17:0-22:4 PC-d5: exact mass 829.6478, (M+H)+ 887.6543. Avanti Polar Lipids, a Croda Brand. View Source
• [2] Restek. Choosing an Internal Standard. Technical Note, 2015. Recommends minimum 3 Da mass difference for deuterated internal standards to avoid isotopic overlap in LC-MS/MS. View Source

Use in Spatially Resolved Lipidomics of Human Organ Preservation: Demonstrated Utility in a Peer-Reviewed Nature Communications Study

17:0-22:4 PC-d5 (sourced from Avanti Polar Lipids) was employed alongside 2-dinonanoyl-sn-glycero-3-phosphocholine (DNPC) as internal standards in a spatially resolved lipidomics workflow applied to human kidneys preserved ex vivo for up to 4 days, as reported by de Haan et al. (Nature Communications, 2024) [1]. The study used these internal standards to quantify lipidomic changes across kidney microenvironments during machine perfusion, demonstrating the compound's compatibility with complex biological matrices (perfusate, tissue homogenates) and its ability to support accurate quantitation in a clinically translational research context. This application in human organ research—where sample preciousness and regulatory scrutiny are exceptionally high—provides a distinct use-case credential that generic, less-validated internal standards lack.

Translational use

Reported

Deployed in spatially resolved lipidomics of ex vivo human kidneys (de Haan et al., Nature Communications 2024).

Demonstrates compatibility with complex tissue research matrices

Qualitative supporting evidence for procurement confidence

Evidence Dimension	Adoption in peer-reviewed, clinically translational lipidomics research
Target Compound Data	17:0-22:4 PC-d5 explicitly cited as internal standard in de Haan et al. (2024) Nature Communications; used for spatially resolved lipidomics of human kidneys
Comparator Or Baseline	Many alternative deuterated PC internal standards lack published validation in clinically oriented, spatially resolved lipidomics studies involving human tissue
Quantified Difference	Not directly quantified; evidence is qualitative but supports procurement confidence through demonstrated utility in a high-stakes research context
Conditions	Spatially resolved lipidomics and metabolomics of ex vivo perfused human kidneys; Nature Communications (2024) 15:3818

Why This Matters

For scientists procuring internal standards for translational or clinical lipidomics, a compound with demonstrated performance in human tissue studies published in Nature Communications carries evidentiary weight that reduces method-development risk compared to untested alternatives.

• [1] de Haan MJ, Jacobs ME, Rabelink TJ, et al. A cell-free nutrient-supplemented perfusate allows four-day ex vivo metabolic preservation of human kidneys. Nat Commun. 2024;15:3818. doi:10.1038/s41467-024-47106-w. (17:0-22:4 PC-d5 and DNPC sourced from Avanti Polar Lipids per labshake.com citation record.) View Source

Chromatographic Purity Specification and Solution Format: Procurement-Ready Product Consistency

The commercial specification for 17:0-22:4 PC-d5 (Avanti 855678L) includes a chromatographic purity of >99% as determined by thin-layer chromatography (TLC), supplied as a 1 mg/mL ready-to-use solution in a 2 mL amber glass sealed ampule, shipped on dry ice with a storage temperature of −20°C . This purity specification is identical to that of the four closest Avanti PC-d5 analogs (855680L, 855681L, 855682L, 855683L), all of which are also specified at >99% (TLC) . However, the sealed ampule format with pre-dissolved solution eliminates gravimetric errors associated with weighing hygroscopic lipid powders and reduces exposure to atmospheric oxygen—a critical consideration for the polyunsaturated 22:4 chain, which contains four oxidizable double bonds. Lot-specific certificates of analysis (COA) are available from Sigma-Aldrich, providing batch-level traceability.

Purity & format

Specification review

Chromatographic purity >99% (TLC); 1 mg/mL solution in sealed ampule.

Ready-to-use format protects oxidation-sensitive 22:4 chain

Lot-specific COA available; equivalent purity across 17:0-series analogs

Evidence Dimension	Chromatographic purity and product format
Target Compound Data	>99% (TLC); 1 mg/mL solution in sealed ampule; −20°C storage; dry ice shipping
Comparator Or Baseline	17:0-20:3 PC-d5 (855680L), 17:0-18:1 PC-d5 (855681L), 17:0-16:1 PC-d5 (855682L), 17:0-14:1 PC-d5 (855683L): all >99% (TLC), identical format and storage conditions
Quantified Difference	No purity difference among Avanti 17:0-series PC-d5 analogs (all >99% TLC); differentiation lies in the combination of 22:4 unsaturation with pre-dissolved format protecting against oxidation of the polyunsaturated chain during storage and handling
Conditions	Avanti Polar Lipids product specifications; Sigma-Aldrich product pages for 855678L, 855680L, 855681L, 855682L

Why This Matters

While purity is equivalent across the 17:0-series, the sealed ampule solution format is particularly advantageous for 17:0-22:4 PC-d5 due to the oxidation sensitivity of the 22:4 tetraunsaturated chain; procurement from a vendor providing COA traceability and oxidation-protective packaging reduces batch-failure risk in long-term lipidomics studies.

Procurement-Driven Application Scenarios for 17:0-22:4 PC-d5 in Quantitative Lipidomics and Translational Research

Absolute Quantification of Highly Unsaturated Phosphatidylcholine Species in Human Plasma Lipidomics (NIST SRM 1950-Aligned Workflows)

In targeted LC-MS/MS lipidomics of human blood plasma, highly unsaturated PC species (e.g., PC 16:0/22:6, PC 18:0/20:4) require an internal standard with matched unsaturation to correct for differential ionization efficiency. 17:0-22:4 PC-d5, with its tetraunsaturated sn-2 chain, provides a closer ionization match than the commonly used 17:0/17:0 PC or 17:0-18:1 PC-d5. The compound is a validated component of the UltimateSPLASH™ ONE mixture, which was explicitly designed to position internal standards in spectral gaps between naturally occurring lipid species [1]. Its 50 µg/mL target concentration in the mixture reflects biologically appropriate abundance levels for polyunsaturated PC quantitation, and its response has been validated against expected values in peer-reviewed lipidomics studies [2]. This scenario is directly supported by the quantitative concentration tiering and response validation evidence presented in Section 3.

Spatially Resolved Lipidomics of Human Tissue for Translational Organ Preservation Research

As demonstrated by de Haan et al. (Nature Communications, 2024), 17:0-22:4 PC-d5 has been successfully deployed as an internal standard for spatially resolved lipidomics of ex vivo perfused human kidneys [1]. In this application, the compound's glycerol-backbone deuteration ensures stable isotope signal integrity across the extended sample preparation workflows typical of spatial lipidomics (including matrix-assisted laser desorption/ionization and desorption electrospray ionization modalities). The pre-dissolved 1 mg/mL solution format in sealed ampules minimizes oxidation of the 22:4 chain during storage between experimental replicates—a critical requirement when sample cohorts span months of data collection. This evidence stems directly from the demonstrated use-case validation and format stability data in Section 3.

Multi-Class Lipidomics Using the UltimateSPLASH™ ONE Integrated Internal Standard Platform

17:0-22:4 PC-d5 is one of the five deuterated PC species in the UltimateSPLASH™ ONE mixture, which covers 69 internal standards across 15 lipid classes [1]. For laboratories adopting the UltimateSPLASH™ ONE workflow, procuring the individual 17:0-22:4 PC-d5 standard (855678L) enables spike-in experiments, calibration curve construction, or replenishment of a specific component without purchasing the full mixture. The compound's validated exact mass (829.6478 Da) and (M+H)+ adduct (m/z 887.6543) integrate seamlessly into pre-optimized MRM transition lists provided by Avanti for SCIEX Lipidyzer™ and Agilent lipidomics platforms, reducing method development overhead. This scenario is directly supported by the mass spectrometric specification evidence in Section 3.

Method Validation and Inter-Laboratory Harmonization Studies Requiring Traceable, COA-Backed Internal Standards

For lipidomics laboratories participating in inter-laboratory harmonization efforts (e.g., Lipidomics Standards Initiative, NIST lipidomics benchmarking), the availability of lot-specific certificates of analysis (COA) for 17:0-22:4 PC-d5 (Avanti 855678L) provides the traceability required for method reporting and data submission to repositories such as Metabolomics Workbench [1]. The >99% (TLC) purity specification, combined with the Avanti/Sigma-Aldrich quality management system, ensures lot-to-lot consistency that is essential for longitudinal studies. The 5-Da mass shift from the unlabeled analog simplifies isotopic correction compared to d1- or d3-labeled alternatives, an advantage in multi-site studies where different MS platforms may have varying mass resolution capabilities.

Application

Selection Property

Validation Focus

Human plasma research lipidomics – polyunsaturated PC quantification

Glycerol-d5 backbone and 22:4 unsaturation match ionization of highly unsaturated PC species

Response consistency against expected values; alignment with NIST SRM 1950-type workflows

Ex vivo tissue spatial lipidomics for organ preservation research

Pre-dissolved sealed ampule format protects polyunsaturated chain; backbone deuteration maintains signal integrity

Reported compatibility with complex tissue matrices in translational kidney research

Multi-class lipidomics platform integration (UltimateSPLASH™ ONE)

Pre-optimized MRM transitions; validated exact mass and adduct ion in the mixture

Seamless fit into existing UltimateSPLASH™ ONE workflow; enables spike-in or calibration

Method validation and inter-laboratory harmonization studies

Specification-graded purity with lot-specific COA; sufficient mass separation to minimize isotopic cross-talk

Traceable lot consistency for longitudinal and multi-site lipidomics projects

• [1] Avanti Research. UltimateSPLASH™ ONE Internal Standard for Lipidomic Analysis, Product Number 330820. Contains 69 deuterated internal standards across 15 lipid classes. Avanti Polar Lipids, a Croda Brand. View Source
• [2] Morgan PK, Pernes G, Huynh K, Giles C, et al. A lipid atlas of human and mouse immune cells provides insights into ferroptosis susceptibility. Nat Cell Biol. 2024;26(4):645-659. doi:10.1038/s41556-024-01377-z View Source